Cas no 2228086-81-3 (2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228086-81-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6550039
• PubChem ID: 165756495
• Update Time: 2025-07-18

2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid
• 2-amino-2-[1-(2-methoxypyridin-3-yl)cyclopropyl]acetic acid
• EN300-1824602
• 2228086-81-3

• Inchi： 1S/C11H14N2O3/c1-16-9-7(3-2-6-13-9)11(4-5-11)8(12)10(14)15/h2-3,6,8H,4-5,12H2,1H3,(H,14,15)
• InChI Key： UBXUVAFYCOJESD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid (CAS No. 2228086-81-3)

2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid (CAS No. 2228086-81-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and 2-methoxypyridin-3-yl moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The growing interest in 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid aligns with current trends in small molecule therapeutics and precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to modulate enzyme activity or receptor interactions. Its amino acid derivative nature also makes it a candidate for prodrug design, a hot topic in drug delivery optimization.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid?" Preliminary studies suggest it may play a role in neurological disorders or metabolic diseases, though further research is needed to confirm these hypotheses. Another common query is: "How is the synthesis of CAS No. 2228086-81-3 optimized for scalability?" This reflects the industry's focus on green chemistry and cost-effective production methods.

From a structural perspective, the cyclopropyl ring in 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid introduces rigidity, which can enhance binding affinity to biological targets. This feature is particularly relevant in fragment-based drug design, a trending approach in medicinal chemistry. Additionally, the 2-methoxypyridine group may contribute to improved solubility and pharmacokinetic properties, addressing a key challenge in oral drug bioavailability.

The analytical characterization of CAS No. 2228086-81-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is used as a pharmaceutical intermediate. Recent advancements in AI-assisted molecular property prediction have also sparked interest in computational studies of this molecule, potentially accelerating its development timeline.

In the context of intellectual property, 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid has been referenced in several patent applications related to kinase inhibitors and GPCR modulators. This underscores its versatility as a building block in medicinal chemistry. The compound's chiral center also raises important considerations for stereoselective synthesis, a critical aspect of modern API manufacturing.

Environmental and regulatory aspects of CAS No. 2228086-81-3 are increasingly relevant, with researchers investigating its biodegradation profile and ecotoxicological impact. These studies align with the broader push for sustainable pharmaceutical development and compliance with REACH regulations. Such evaluations are essential for compounds progressing through preclinical development pipelines.

Looking ahead, the scientific community anticipates more structure-activity relationship (SAR) studies involving 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid. These investigations could unlock its full potential in targeted therapy development, particularly in areas like inflammation and age-related diseases. The compound's modular structure also makes it attractive for combinatorial chemistry approaches, which are gaining traction in high-throughput screening platforms.

For researchers working with this compound, proper storage conditions (typically -20°C under inert atmosphere) and handling protocols are essential to maintain stability. These practical considerations are often searched alongside the compound's MSDS information, reflecting the importance of laboratory safety in chemical research.

The market for specialized compounds like 2-amino-2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid is expected to grow, driven by increasing R&D investment in orphan drugs and rare disease treatments. Its unique chemical features position it as a valuable asset in the expanding toolkit of medicinal chemists and pharmaceutical researchers worldwide.